Cas no 2694058-55-2 (rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo3,4-d1,3oxazole-5-carboxylate)

• Product Name: rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo3,4-d1,3oxazole-5-carboxylate
• CAS No: 2694058-55-2
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5613468
• PubChem ID: 165941900
• Update Time: 2025-07-15

rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo3,4-d1,3oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694058-55-2
• rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate
• EN300-33050463
• rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo3,4-d1,3oxazole-5-carboxylate

• Inchi： 1S/C14H16N2O4/c1-15-11-7-16(8-12(11)20-13(15)17)14(18)19-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3/t11-,12+/m1/s1
• InChI Key： KTZDKCUPWCBBNF-NEPJUHHUSA-N
• SMILES： O1C(N(C)[C@@H]2CN(C(=O)OCC3C=CC=CC=3)C[C@H]12)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo3,4-d1,3oxazole-5-carboxylate

Introduction to rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 2694058-55-2)

rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate, a compound with the CAS number 2694058-55-2, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate includes a benzyl group attached to a pyrrolo[3,4-d][1,3]oxazole core, which is further substituted with a methyl group and an oxo function. The presence of these functional groups imparts specific chemical and biological properties to the molecule, contributing to its potential as a drug candidate.

Recent studies have highlighted the importance of pyrrolo[3,4-d][1,3]oxazoles in various biological processes. For instance, these compounds have been shown to exhibit anti-inflammatory and anti-cancer properties. The specific configuration of rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate may enhance its ability to interact with specific biological targets, such as enzymes or receptors involved in disease pathways.

In the context of drug discovery and development, the synthesis and characterization of rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate have been extensively studied. Researchers have employed various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of transition-metal-catalyzed reactions to achieve high stereoselectivity and regioselectivity in the formation of the pyrrolo[3,4-d][1,3]oxazole core.

The pharmacological profile of rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate has been evaluated in several preclinical studies. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory responses and cancer cell proliferation. Additionally, in vivo studies using animal models have shown promising results in reducing inflammation and tumor growth.

The safety and toxicity profiles of rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate are also crucial for its potential clinical application. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, rac-benzyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 2694058-55-2) represents a promising compound with potential therapeutic applications in the treatment of inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.